N-(benzo[d]thiazol-6-yl)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzamide

• IUPAC Name: N-(1,3-benzothiazol-6-yl)-4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)benzamide
• InChI: InChI=1S/C23H19N3O3S2/c27-23(25-18-9-12-20-22(14-18)30-15-24-20)17-7-10-19(11-8-17)31(28,29)26-13-3-5-16-4-1-2-6-21(16)26/h1-2,4,6-12,14-15H,3,5,13H2,(H,25,27)
• InChI Key: JQFYYACHPKXUFM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)S(=O)(=O)C3=CC=C(C=C3)C(=O)NC4=CC5=C(C=C4)N=CS5
• Molecular Formula: C23H19N3O3S2
• Molecular Weight: 449.5 g/mol

Description

N-(benzo[d]thiazol-6-yl)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a small molecule inhibitor that has shown promising results in inhibiting the growth of cancer cells and reducing inflammation in various disease models.

Scientific Research Applications

Antimicrobial and Antitumor Properties

Compounds synthesized with structural similarities to N-(benzo[d]thiazol-6-yl)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzamide have demonstrated significant antimicrobial and antitumor activities. These compounds, through their unique structural features, have shown potency against various bacterial strains and cancer cell lines, indicating their potential as leads for the development of new therapeutic agents (Zablotskaya et al., 2013).

Psychotropic, Anti-inflammatory, and Cytotoxic Activities

Research into the psychotropic, anti-inflammatory, and cytotoxic effects of similar compounds has revealed their capacity to act on central nervous system disorders, offering sedative actions, and high anti-inflammatory activities. These findings suggest applications in developing treatments for inflammatory conditions and potentially for psychiatric disorders (Zablotskaya et al., 2013).

Diuretic and Antihypertensive Effects

Further studies into the pharmacological profiles of related quinazoline derivatives have unveiled their effectiveness as diuretic and antihypertensive agents. These compounds exhibit significant activity in lowering blood pressure and promoting diuresis, making them promising candidates for the treatment of hypertension and related cardiovascular disorders (Rahman et al., 2014).

Antiviral Activities

Novel synthesized compounds with the inclusion of sulfonamide and quinazolin-4(3H)-one derivatives have shown potential antiviral activities against a range of viruses, including influenza and severe acute respiratory syndrome corona. These findings point towards their utility in developing antiviral therapies, especially in the context of emerging and re-emerging infectious diseases (Selvam et al., 2007).